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Compound of Interest

Compound Name: Ammonium phenolate

CAS No.: 5973-17-1

Cat. No.: B10825881

Get Quote

For researchers, scientists, and drug development professionals, meticulous adherence to

safety protocols is paramount, especially when handling and disposing of hazardous

chemicals. Ammonium phenolate, a compound that combines the hazards of both phenol and

ammonia, requires careful management to ensure the safety of laboratory personnel and the

protection of the environment. This guide provides essential, immediate safety and logistical

information, including operational and disposal plans, offering step-by-step guidance for its

proper disposal.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle ammonium phenolate with the

utmost care in a controlled environment.

Personal Protective Equipment (PPE): A comprehensive set of PPE is mandatory to prevent

exposure.[1] This includes:

Gloves: Chemical-resistant gloves, such as butyl rubber or neoprene, are essential.[2]

Eye Protection: Chemical safety goggles or a face shield must be worn.[3][4]
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Protective Clothing: A fully buttoned lab coat is required. For tasks with a higher risk of

splashing, a neoprene or butyl rubber apron should be worn over the lab coat.[2]

Engineering Controls:

Ventilation: All procedures involving ammonium phenolate must be conducted in a certified

chemical fume hood to prevent the inhalation of dust or vapors.[2][5]

Emergency Equipment: An ANSI-approved eyewash station and safety drench shower must

be immediately accessible within a 10-second travel time.[2]

Spill Management
In the event of a spill, immediate and appropriate action is critical to mitigate hazards.

Small Spills (≤ 50 ml): For small liquid spills, absorb the material using paper towels,

vermiculite, or other absorbent materials.[4] The contaminated absorbent should then be

placed in a sealed, properly labeled container for hazardous waste disposal.[4] Solid spills

should be carefully swept to minimize dust generation and transferred to a waste container.

[3]

Large Spills (> 50 ml): In the case of a larger spill, evacuate the laboratory, close the doors,

and contact your institution's Environmental Health & Safety (EHS) department immediately.

[4]

Step-by-Step Disposal Protocol
The primary and safest method for the disposal of ammonium phenolate is through a licensed

chemical waste disposal facility via incineration.[1][6] Under no circumstances should

ammonium phenolate or its solutions be disposed of down the drain.[1][5]

Waste Collection and Storage:

Container Selection: Use a sturdy, leak-proof, and sealable container for collecting all

ammonium phenolate waste, including contaminated materials like pipette tips, tubes, and

gloves.[5][6] Puncture-proof containers are preferred.[5]
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Labeling: The container must be clearly labeled as hazardous waste, identifying

"Ammonium Phenolate" as the content.[5]

Segregation: Store the waste container in a designated, well-ventilated area, away from

incompatible materials such as strong oxidizers, strong acids, and heat sources.[4][6] Ensure

the container is stored below eye level.[2][4]

Closure: Keep the waste container tightly closed when not in use.[5][6]

Arranging for Disposal:

Contact EHS: When the waste container is approximately 90% full, contact your institution's

EHS or Research Safety Affairs office to request a hazardous waste pickup.[5]

Documentation: Complete any required waste disposal forms, such as a Materials Packing

List (MPL), as per your institution's procedures.[4]

Quantitative Data Summary
While specific quantitative data for ammonium phenolate disposal is limited, the following

table summarizes key hazard and regulatory information related to its primary component,

phenol.

Parameter Value/Information Source

Phenol Concentration in Liquid

Waste

Wastes containing more than

0.3 mg/L phenol are regulated.
[7]

Flash Point (Ammonium

Phenolate)
72.5°C [8]

Boiling Point (Ammonium

Phenolate)
181.8°C at 760 mmHg [8]

Storage Temperature Below 60°C [6]
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The following diagram illustrates the logical workflow for the proper disposal of ammonium
phenolate.
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Click to download full resolution via product page

Figure 1. A flowchart depicting the procedural steps for the safe disposal of ammonium
phenolate waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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